2-(2-Amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl]-5-(2-methylprop-2-enoxy)phenol
• InChI: InChI=1S/C22H23N3O4/c1-13(2)12-28-15-9-10-16(17(26)11-15)20-21(14(3)24-22(23)25-20)29-19-8-6-5-7-18(19)27-4/h5-11,26H,1,12H2,2-4H3,(H2,23,24,25)
• InChI Key: XMZIKJSSUQHDSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)N)C2=C(C=C(C=C2)OCC(=C)C)O)OC3=CC=CC=C3OC
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

2-(2-Amino-5-(2-methoxyphenoxy)-6-methylpyrimidin-4-yl)-5-((2-methylallyl)oxy)phenol is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized, emphasizing the importance of its stable crystal structure, which is constructed by π…π packing and intramolecular hydrogen bond formation, exhibiting blue fluorescence (Bai Linsha, 2015).

Fragmentation Studies

• Fragmentation pathways of related compounds under positive electrospray ionization have been studied, providing insight into the decomposition of the heterocycle (A. V. Erkin et al., 2015).

Bifunctional Supramolecular Reagents

• The compound has been used in the synthesis of bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents, highlighting its role in developing hydrogen-bonding motifs in solid-state structures (C. Aakeröy et al., 2007).

Zinc Complexes and Radical Species

• The compound's derivatives have been involved in the study of zinc complexes, providing insights into the spin interaction and the formation of stable radical species (M. Orio et al., 2010).

Manganese Catechol Compounds

• Its derivatives have been used in the synthesis of manganese catechol compounds, related to manganese-substituted intradiol cleaving catechol dioxygenases (N. Reddig et al., 2004).

Structural Studies

• Research has been conducted on the molecular structures of related compounds, focusing on their intermolecular hydrogen bonding and potential applications in various chemical syntheses (P. A. Ajibade & F. P. Andrew, 2021).

Schiff Base Complexes

• The compound's derivatives have been used in the synthesis and characterization of Schiff base complexes, exploring their potential in biological applications, molecular docking, and DNA binding (Maram T. Basha et al., 2019).